5-Chloro-N-(4-methoxyphenyl)-2-oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-chloro-N-(4-methoxyphenyl)-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H16ClF3N2O3/c1-30-17-8-6-16(7-9-17)26-19(28)18-10-15(22)12-27(20(18)29)11-13-2-4-14(5-3-13)21(23,24)25/h2-10,12H,11H2,1H3,(H,26,28)
• InChI Key: HLHFOEZMSLFWRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CN(C2=O)CC3=CC=C(C=C3)C(F)(F)F)Cl
• Molecular Formula: C21H16ClF3N2O3
• Molecular Weight: 436.8 g/mol

Description

5-Chloro-N-(4-methoxyphenyl)-2-oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C21H16ClF3N2O3 and its molecular weight is 436.82. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Routes and Heterocyclic Systems

One study explored the Hofmann rearrangement and subsequent reactions of related compounds, leading to the creation of novel heterocyclic systems. This research demonstrated typical reactivity patterns and provided insights into the synthesis of complex molecules, potentially useful in various scientific applications, including the development of new pharmacological agents (Deady & Devine, 2006).

Antioxidant Activity

Research on derivatives of similar compounds has shown potent antioxidant activities. These studies synthesized novel carboxylic acid derivatives, which were identified as potent antioxidants, some displaying superior activity to well-known antioxidants like ascorbic acid. This suggests potential for use in oxidative stress-related conditions and the development of antioxidant therapies (Tumosienė et al., 2019).

Structural and Conformational Studies

Investigations into the crystal structure and molecular conformation of related solvated compounds have been conducted. These studies, focusing on compounds synthesized as potential antineoplastic agents, provide valuable information on molecular interactions and the stability of these compounds, which could inform drug design and development processes (Banerjee et al., 2002).

Inhibition of β-Amyloid Aggregation

A study described the efficient synthesis of a benzofuran derivative, a potent β-amyloid aggregation inhibitor. This compound represents a significant step forward in the search for treatments for neurodegenerative diseases like Alzheimer's, by preventing the aggregation of β-amyloid peptides, a key factor in the disease's progression (Choi et al., 2003).

Polymorphic Modifications and Diuretic Properties

Research into polymorphic modifications of certain carboxamides has revealed compounds with strong diuretic properties, indicating potential applications in the treatment of hypertension. The identification of different polymorphic forms can significantly impact the pharmacokinetic and pharmacodynamic profiles of these compounds, suggesting further areas for exploration in drug development (Shishkina et al., 2018).